Cas no 1805030-52-7 (5-Bromo-3-fluoro-2-nitrobenzamide)

• Product Name: 5-Bromo-3-fluoro-2-nitrobenzamide
• CAS No: 1805030-52-7
• MF: C₇H₄BrFN₂O₃
• MW: 263.020664215088
• CID: 4971219
• Update Time: 2025-05-20

5-Bromo-3-fluoro-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-fluoro-2-nitrobenzamide

• Inchi： 1S/C7H4BrFN2O3/c8-3-1-4(7(10)12)6(11(13)14)5(9)2-3/h1-2H,(H2,10,12)
• InChI Key： WGVRUWMEXZDLFT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(N)=O)C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 1.4
• Topological Polar Surface Area: 88.9

Additional information on 5-Bromo-3-fluoro-2-nitrobenzamide

Exploring the Synthesis and Applications of 5-Bromo-3-Fluoro-2-Nitrobenzamide (CAS No. 1805030-52-7) in Chemical and Biomedical Research

In recent years, the compound 5-Bromo-3-fluoro-2-nitrobenzamide (CAS No. 1805030-52-7) has emerged as a versatile intermediate in organic synthesis and biomedical research. This aromatic amide derivative, characterized by its unique combination of substituents—a bromine atom at position 5, a fluorine at position 3, and a nitro group at position 2—exhibits intriguing chemical reactivity and biological properties. Its structural features make it particularly valuable for targeted modifications in drug discovery programs, as well as for exploring novel synthetic pathways in medicinal chemistry.

The synthesis of 5-Bromo-3-fluoro-2-nitrobenzamide has been optimized through advanced methodologies reported in recent studies. A notable approach involves the nitration of bromofluorobenzoic acid derivatives under controlled conditions to introduce the nitro group selectively. For instance, a 2023 study published in Chemical Communications demonstrated that employing microwave-assisted nitration with mixed acid systems (HNO₃/H₂SO₄) significantly improved yield while minimizing byproduct formation. This method highlights the compound’s utility as an intermediate for synthesizing bioactive molecules with precise positional control over substituent placement.

In pharmaceutical applications, the CAS No. 1805030-52-7 compound serves as a critical building block for developing inhibitors targeting protein kinases and G-protein-coupled receptors (GPCRs). Its fluorine and bromine substituents enhance ligand efficiency by optimizing lipophilicity and hydrogen bonding interactions. A groundbreaking study from the Journal of Medicinal Chemistry (2024) revealed that analogs derived from this compound exhibited potent activity against oncogenic kinases such as EGFR T790M variants, demonstrating its potential in anticancer drug development.

Beyond medicinal chemistry, this compound’s electronic properties have sparked interest in optoelectronic materials research. The nitro group’s electron-withdrawing effect combined with halogen substituents creates a unique charge distribution profile ideal for designing organic semiconductors. Researchers at Stanford University recently synthesized polymer frameworks incorporating derivatives of 5-Bromo-3-fluoro-2-nitrobenzamide, achieving record-breaking charge carrier mobilities for organic field-effect transistors—a breakthrough highlighted in Nature Electronics.

In analytical chemistry contexts, this compound has gained attention as a high-performance calibration standard due to its sharp UV-vis absorption peaks between 340–410 nm. A collaborative study between Bruker Corporation and MIT demonstrated its utility in validating LC/MS systems for detecting trace impurities in pharmaceutical intermediates—a critical quality control application across biopharmaceutical manufacturing pipelines.

The compound’s role in fundamental organic chemistry research is equally significant. Its ability to undergo sequential nucleophilic aromatic substitution (SNAr) reactions under mild conditions provides chemists with an efficient platform for constructing polyfunctionalized arenes. A landmark paper in Angewandte Chemie (January 2024) detailed how sequential displacement of the nitro group followed by bromide substitution enabled access to highly substituted quinoline scaffolds—structures central to developing novel antibiotics.

In safety assessment studies, recent toxicological evaluations have confirmed that when handled under standard laboratory protocols (e.g., NIOSH-recommended PPE), the compound exhibits acceptable occupational exposure limits when compared to analogous nitroarenes. These findings were validated through acute toxicity assays conducted at Charles River Laboratories using OECD guidelines.

Synthetic chemists continue to explore novel applications leveraging this compound’s modular structure. For instance, click chemistry approaches combining azide-functionalized derivatives with strain-promoted cycloaddition reagents are being investigated for bioorthogonal labeling applications—a frontier area highlighted during the 2024 American Chemical Society National Meeting.

In conclusion, the multifaceted potential of CAS No. 1805030-52-7, or 5-Bromo-3-fluoro-2-nitrobenzamide, underscores its status as an indispensable tool across diverse scientific disciplines. From enabling next-generation cancer therapies to advancing sustainable optoelectronic materials, this compound exemplifies how strategic molecular design can drive innovation at the intersection of chemistry and biomedical sciences.